Cas no 2172107-00-3 (5-(2-methoxyethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrazin-3-ylmethanamine)

• Product Name: 5-(2-methoxyethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrazin-3-ylmethanamine
• CAS No: 2172107-00-3
• MF: C₁₀H₁₈N₄O
• MW: 210.276121616364
• CID: 5940348
• PubChem ID: 165608571
• Update Time: 2025-08-05

5-(2-methoxyethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrazin-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-[5-(2-methoxyethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-3-yl]methanamine
• 4,5,6,7-Tetrahydro-5-(2-methoxyethyl)pyrazolo[1,5-a]pyrazine-3-methanamine
• 5-(2-methoxyethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrazin-3-ylmethanamine
• [5-(2-methoxyethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-3-yl]methanamine
• EN300-1613225
• 2172107-00-3

• Inchi： 1S/C10H18N4O/c1-15-5-4-13-2-3-14-10(8-13)9(6-11)7-12-14/h7H,2-6,8,11H2,1H3
• InChI Key： CKJYXJGEIOJJSS-UHFFFAOYSA-N
• SMILES： C12=C(CN)C=NN1CCN(CCOC)C2

Computed Properties

• Exact Mass: 210.14806121g/mol
• Monoisotopic Mass: 210.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 56.3Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 345.2±42.0 °C(Predicted)
• pka: 9.14±0.29(Predicted)

Additional information on 5-(2-methoxyethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrazin-3-ylmethanamine

5-(2-Methoxyethyl)-4H,5H,6H,7H-Pyrazolo[1,5-A]Pyrazin-3-Ylmethanamine: A Comprehensive Overview

The compound with CAS No. 2172107-00-3, known as 5-(2-methoxyethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-3-ylmethanamine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of pyrazolo[1,5-a]pyrazine derivatives, which are known for their unique structural properties and potential applications in drug discovery and advanced materials.

The pyrazolo[1,5-a]pyrazine core of this compound is a bicyclic structure that combines two nitrogen-containing rings. This arrangement imparts the molecule with exceptional stability and electronic properties. The methoxyethyl substituent at the 5-position further enhances its functional versatility by introducing a hydrophilic group that can influence solubility and reactivity. Recent studies have highlighted the potential of such substituted pyrazolo[1,5-a]pyrazines in modulating biological pathways and serving as precursors for advanced materials.

One of the most intriguing aspects of 5-(2-methoxyethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-3-ylmethanamine is its ability to participate in various chemical reactions. Researchers have demonstrated that this compound can undergo nucleophilic aromatic substitution and other transformations under specific conditions. These reactions are pivotal in synthesizing more complex molecules with tailored properties for pharmaceutical and industrial applications.

In terms of applications, this compound has shown promise in the development of novel drugs targeting specific biological systems. For instance, recent studies have explored its potential as a ligand in metalloenzyme inhibitors and as a building block for constructing bioactive molecules. The methanamine group at the 3-position plays a critical role in these interactions by providing a site for further functionalization.

Moreover, the synthesis of 5-(2-methoxyethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-3-ylmethanamine has been optimized through innovative methodologies. Advanced techniques such as microwave-assisted synthesis and catalytic processes have enabled chemists to achieve higher yields and better purity levels. These advancements underscore the importance of continuous innovation in synthetic chemistry to meet the demands of modern research.

From an environmental perspective, the compound's synthesis and application have been designed with sustainability in mind. Researchers are actively exploring green chemistry approaches to minimize waste and reduce energy consumption during production. Such efforts align with global initiatives to promote eco-friendly practices in chemical manufacturing.

In conclusion, 5-(2-methoxyethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-3-ylmethanamine stands as a remarkable example of how structural diversity can lead to multifaceted applications. Its unique properties make it a valuable asset in both academic research and industrial development. As ongoing studies continue to unravel its full potential, this compound is poised to play an increasingly significant role in shaping the future of organic chemistry and materials science.